Cas no 52962-97-7 (2,3-Dimethyl-4-nitro-benzonitrile)

52962-97-7 structure
Product Name:2,3-Dimethyl-4-nitro-benzonitrile
CAS No:52962-97-7
Molecular Formula:C9H8N2O2
Molecular Weight:176.17200
CID:1584658
PubChem ID:22933766
2,3-Dimethyl-4-nitro-benzonitrile Properties
Names and Identifiers
-
- 2,3-dimethyl-4-nitrobenzonitrile
- 2,3-Dimethyl-4-nitro-benzonitrile
- 4-Nitro-2,3-dimethyl-benzonitril
- DB-071616
- 52962-97-7
- DTXSID20629070
- UCGNNMMSNHKPDW-UHFFFAOYSA-N
- SCHEMBL5418172
-
- InChIKey: UCGNNMMSNHKPDW-UHFFFAOYSA-N
- Inchi: InChI=1S/C9H8N2O2/c1-6-7(2)9(11(12)13)4-3-8(6)5-10/h3-4H,1-2H3
- SMILES: CC1=C(C=CC(=C1C)[N+](=O)[O-])C#N
Computed Properties
- Exact Mass: 176.05900
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Rotatable Bond Count: 0
- Monoisotopic Mass: 176.058577502g/mol
- Heavy Atom Count: 13
- Complexity: 250
- Isotope Atom Count: 0
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Covalently-Bonded Unit Count: 1
- XLogP3: 2.2
- Topological Polar Surface Area: 69.6Ų
Experimental Properties
- LogP: 2.60648
- PSA: 69.61000
2,3-Dimethyl-4-nitro-benzonitrile Pricemore >>
Enterprise | No. | Product Name | Cas No. | Purity | Specification | Price | Update Time | Inquiry |
---|---|---|---|---|---|---|---|---|
Alichem | A010012956-250mg |
2,3-Dimethyl-4-nitrobenzonitrile |
52962-97-7 | 97% | 250mg |
$470.40 | 2023-09-01 | |
TRC | D481870-1mg |
2,3-Dimethyl-4-nitro-benzonitrile |
52962-97-7 | 1mg |
$ 50.00 | 2022-06-05 | ||
SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1651453-100mg |
2,3-Dimethyl-4-nitrobenzonitrile |
52962-97-7 | 98% | 100mg |
¥2074.00 |
2,3-Dimethyl-4-nitro-benzonitrile Related Literature
-
Xingang Liu,Min Wu,Meng Wang,Yukun Duan,ChiUyen Phan,Guobin Qi,Guping Tang Mater. Horiz., 2021,8, 1454-1460
-
Kirti Singh,Rahul Singh,Arijit Singha Hazari,Debashis Adhikari Chem. Commun., 2022,58, 4384-4387
-
Carl Henrik Görbitz,Mette Nilsen,Kai Szeto,Linda Wibecke Tangen Chem. Commun., 2005, 4288-4290
-
Sangchai Sarawutanukul,Nutthaphon Phattharasupakun,Juthaporn Wutthiprom,Montree Sawangphruk Sustainable Energy Fuels, 2018,2, 1305-1311
-
Hogyoung Kim,Hee Ju Yun,Byung Joon Choi RSC Adv., 2018,8, 42390-42397
-
Xichen Zhou,Hong Gao,Yifan Wang,Zhen Liu,Junqi Lin J. Mater. Chem. A, 2018,6, 14939-14948
-
Sonia Giust,Giorgio La Sorella,Laura Sperni,Giorgio Strukul,Alessandro Scarso Chem. Commun., 2015,51, 1658-1661
52962-97-7 (2,3-Dimethyl-4-nitro-benzonitrile) Related Products
- 127957-83-9(Ethyl 2-Amino-4-propyl-5-pyrimidinecarboxylate)
- 137049-02-6(1,2-DIMETHYL-1H-IMIDAZOLE-4-SULFONYL CHLORIDE)
- 137020-21-4(Cyclobutenediylium,1,3-dihydroxy-2,4-bis[5-(1-pyrrolidinyl)-2-thienyl]-, bis(inner salt) (9CI))
- 111047-54-2((S)-Methyl 2-(4-methylphenylsulfonamido)-2-phenylacetate)
- 175136-75-1(N,N-Bis(2-chloro-6-fluorobenzyl)hydroxylamine)
- 1075-74-7(Benzene, 4-penten-1-yl-)
- 18830-44-9(Methyl 3,3,3-trifluoropropionate)
- 141923-40-2(L-Aspartamide,L-seryl-L-phenylalanyl-L-leucyl-L-leucyl-L-arginyl-)
- 168112-89-8((S)-2-Amino-1-(3-chloro-phenyl)-ethanol)
- 161308-39-0(Guanosine, 5'-[hydrogen(phosphonomethyl)phosphonate], sodium salt (9CI))
Recommended suppliers
Handan Zechi Trading Co., Ltd
Gold Member
CN Supplier
Bulk
Hebei Ganmiao New material Technology Co., LTD
Gold Member
CN Supplier
Bulk
http://www.hbganmiao.com/

Jiangsu Xinsu New Materials Co., Ltd
Gold Member
CN Supplier
Bulk

Shanghai Jinhuan Chemical CO., LTD.
Gold Member
CN Supplier
Bulk

Baoji Haoxiang Bio-technology Co.Ltd
Gold Member
CN Supplier
Bulk
http://www.haoxiangbio.com